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Compound of Interest

Compound Name: 5-hydroxy-1H-indole-2-carboxylate

Cat. No.: B8468072

Get Quote

Executive Summary
Ethyl 5-hydroxy-1H-indole-2-carboxylate (CAS 24985-85-1) is a critical heterocyclic

intermediate, primarily utilized in the synthesis of the broad-spectrum antiviral agent Umifenovir

(Arbidol) and various serotonin receptor modulators. Precise characterization of this compound

is pivotal for downstream yield optimization and regulatory compliance in pharmaceutical

manufacturing.

This guide provides an authoritative analysis of the physical properties of ethyl 5-hydroxy-1H-
indole-2-carboxylate, with a specific focus on melting point (MP) thermodynamics, purification

protocols, and quality control (QC) workflows.

Chemical Profile & Significance[1]
Before analyzing the thermal data, it is essential to establish the chemical identity to avoid

confusion with structural isomers or salts.
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Parameter Specification

Chemical Name Ethyl 5-hydroxy-1H-indole-2-carboxylate

Synonyms
5-Hydroxyindole-2-carboxylic acid ethyl ester; 5-

Hydroxy-2-carbethoxyindole

CAS Number 24985-85-1

Molecular Formula C₁₁H₁₁NO₃

Molecular Weight 205.21 g/mol

Appearance Off-white to pale yellow crystalline powder

Solubility
Soluble in Ethanol, DMSO, DMF; Insoluble in

Water

Note on CAS Confusion: Researchers may occasionally encounter erroneous cross-

referencing with CAS 16277-14-2. This registry number corresponds to cis-Stilbene derivatives

and is incorrect for the indole carboxylate discussed here.

Melting Point Analysis
The melting point is the primary indicator of purity for this intermediate. A depressed or

broadened range typically indicates the presence of oxidation byproducts (quinones) or

residual solvent.

Consolidated Data Table
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Source Type
Reported Range
(°C)

Purity Context Notes

Primary Standard

(Sigma-Aldrich)
150 – 151 °C ≥97% (HPLC)

Sharp transition

indicates high

crystallinity.

Commercial

Specification (Chem-

Impex)

150 – 155 °C ≥98%
Broader range allows

for trace solvates.

Literature (Synthesis) 149 – 150 °C Recrystallized

Value often cited for

the methyl ester

analog; ethyl ester is

slightly higher.

Decomposition

Warning
>160 °C N/A

Prolonged heating

near MP can induce

decarboxylation.

Thermodynamic Interpretation
The "Sharpness" Criterion: A range spanning <2 °C (e.g., 150–152 °C) confirms the absence

of eutectic impurities.

Oxidative Instability: The 5-hydroxy group makes this indole electron-rich and prone to

oxidation. Samples appearing brown or pink often exhibit a depressed MP (e.g., 145–148

°C) due to the presence of quinoid impurities.

Experimental Protocols
Protocol: High-Precision Melting Point Determination
Objective: To validate the identity and purity of synthesized or purchased material.

Equipment: Capillary Melting Point Apparatus (e.g., Buchi or Mettler Toledo) or Differential

Scanning Calorimetry (DSC).

Sample Preparation:
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Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours to remove surface moisture.

Grind the sample into a fine powder to ensure uniform heat transfer.

Loading:

Fill a clean glass capillary tube to a height of 2–3 mm. Compact by tapping the tube on a

hard surface.

Ramp Rate:

Fast Ramp: 10 °C/min up to 130 °C.

Critical Ramp: Reduce rate to 1.0 °C/min starting at 140 °C.

Observation:

Record

(first visible liquid) and

(complete liquefaction).

Acceptance Criteria:

within the 150–155 °C window.

Protocol: Purification via Recrystallization
Context: If MP is <148 °C or the range is >3 °C, purification is required.

Solvent System: Ethanol / Water (Green Chemistry compliant) or Acetone/Ethanol/Water.

Dissolution:

Place crude solid in a flask equipped with a reflux condenser.[1]

Add minimum volume of hot Ethanol (95%) until dissolved.
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Optional: Add activated charcoal (1% w/w), reflux for 5 mins, and filter hot to remove

colored oxidized impurities.

Crystallization:

While hot, add warm Water dropwise until persistent turbidity is just observed.[2]

Add a few drops of ethanol to clear the solution.[2]

Allow to cool slowly to room temperature, then chill at 4 °C for 2 hours.

Isolation:

Filter crystals via vacuum filtration.[2]

Wash with cold 50% EtOH/Water.

Drying: Vacuum dry at 40 °C. High heat (>60 °C) may cause surface oxidation.

Quality Control Workflow (Visualization)
The following diagram illustrates the decision logic for handling the intermediate based on

thermal analysis.
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Figure 1: Iterative Quality Control workflow ensuring the intermediate meets the strict thermal

specifications required for pharmaceutical synthesis.

Troubleshooting & Causality
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Observation Root Cause Corrective Action

MP < 145 °C

Significant impurities (starting

material or decarboxylated

product).[3]

Check TLC/HPLC. If starting

material remains,

recrystallization may not

suffice; column

chromatography may be

needed.

Broad Range (e.g., 148–155

°C)

Solvent occlusion (solvate

formation).

Increase drying time under

high vacuum. Ensure

temperature does not exceed

50 °C to prevent degradation.

Discoloration (Pink/Brown)
Oxidation of the 5-hydroxy

indole moiety.

Perform recrystallization under

inert atmosphere (

).[2] Use degassed solvents.[2]

References
Sigma-Aldrich. (2024). Ethyl 5-hydroxyindole-2-carboxylate Product Specification (CAS

24985-85-1).[4] Retrieved from

Chem-Impex International. (2024). Product Data Sheet: Ethyl 5-hydroxyindole-2-carboxylate.

Retrieved from

National Center for Biotechnology Information (NCBI). (2024). PubChem Compound

Summary for CID 90677: Ethyl 5-hydroxyindole-2-carboxylate. Retrieved from

ChemicalBook. (2024).[5] Ethyl 5-hydroxyindole-2-carboxylate Properties and Suppliers.

Retrieved from

Org. Synth. (1963). Ethyl Indole-2-carboxylate (General purification method for indole

esters).[3] Organic Syntheses, Coll. Vol. 4, p.390. Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sciencemadness.org/whisper/files.php?pid=120223&aid=4960
https://pdf.benchchem.com/556/Technical_Support_Center_Purification_of_5_Bromo_1H_indole_2_carboxylic_Acid.pdf
https://pdf.benchchem.com/556/Technical_Support_Center_Purification_of_5_Bromo_1H_indole_2_carboxylic_Acid.pdf
https://www.chemimpex.com/products/21578
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9251553.htm
https://www.sciencemadness.org/whisper/files.php?pid=120223&aid=4960
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8468072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]

2. pdf.benchchem.com [pdf.benchchem.com]

3. sciencemadness.org [sciencemadness.org]

4. chemimpex.com [chemimpex.com]

5. Tricyclohexyl phosphine | 2622-14-2 [chemicalbook.com]

To cite this document: BenchChem. [Comprehensive Characterization of Ethyl 5-hydroxy-1H-
indole-2-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8468072/docs#comprehensive-characterization-of-
ethyl-5-hydroxy-1h-indole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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